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Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

The proper disposal of GB1107, a potent and selective galectin-3 inhibitor, is crucial for
maintaining laboratory safety and ensuring environmental compliance. As GB1107 is a
halogenated organic compound and is often dissolved in Dimethyl Sulfoxide (DMSO) for
research purposes, specific disposal protocols must be followed. This guide provides step-by-
step procedures for the safe handling and disposal of GB1107 waste.

Immediate Safety Precautions

Before initiating any disposal procedures, it is imperative to consult your institution's specific
chemical hygiene plan and waste disposal guidelines. Always wear appropriate Personal
Protective Equipment (PPE), including chemical-resistant gloves (butyl rubber for DMSO),
safety goggles, and a lab coat.[1][2] All handling of GB1107, especially in its powdered form or
when preparing solutions, should be conducted in a certified chemical fume hood to avoid
inhalation of dust or vapors.

Step-by-Step Disposal Procedures

The disposal of GB1107 waste must adhere to hazardous waste regulations. Under no
circumstances should GB1107 or its solutions be disposed of down the sink or in regular trash.
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1. Waste ldentification and Segregation:

« ldentify the Waste Stream: GB1107 is a halogenated organic compound due to the presence
of chlorine and fluorine atoms in its structure.[6] Therefore, all waste containing GB1107
must be classified as halogenated organic waste.[6][7][8]

o Segregate Waste: It is critical to segregate halogenated waste from non-halogenated waste
streams.[5][7][8][9] Mixing these waste types can complicate the disposal process and
increase costs.[8]

e Solid vs. Liquid Waste:

o Solid Waste: Unused or expired GB1107 powder, as well as contaminated lab supplies
(e.g., weigh boats, pipette tips, gloves), should be collected in a designated, properly
labeled hazardous waste container for solid halogenated organic waste.[2]

o Liquid Waste: Solutions of GB1107, typically in DMSO, must be collected in a separate,
designated hazardous waste container for liquid halogenated organic waste.[1][2]

2. Proper Containerization:

o Use Compatible Containers: Collect liquid waste in a chemically compatible, leak-proof
container with a secure screw-top cap.[8][10][11] Plastic-coated glass or high-density
polyethylene (HDPE) containers are generally suitable.

» Leave Headspace: Do not overfill waste containers. Leave at least 10% headspace to allow
for vapor expansion.[11]

o Keep Containers Closed: Waste containers must be kept closed at all times, except when
adding waste, to prevent the release of hazardous vapors.[3][10][12]

3. Accurate Labeling:

o Label Immediately: Affix a hazardous waste label to the container as soon as the first drop of
waste is added.[3][13]
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o Complete Information: The label must include:

o

The words "Hazardous Waste"[13]

[¢]

The full chemical name(s) of all components (e.g., "GB1107," "Dimethyl Sulfoxide")[13]

[¢]

The approximate concentration or percentage of each component.

[e]

The relevant hazard pictograms (e.qg., toxic, irritant).

o

The accumulation start date.

[¢]

The Principal Investigator's name and lab location.[13]
4. Storage of Waste:

» Designated Area: Store the sealed and labeled waste container in a designated satellite
accumulation area (SAA) within the laboratory.[10][11]

» Secondary Containment: Place the waste container in a secondary containment bin to
prevent the spread of material in case of a leak.[3]

e Segregate Incompatibles: Store the halogenated waste away from incompatible materials
such as acids, bases, and oxidizers.[11]

5. Arranging for Disposal:

» Contact Environmental Health and Safety (EHS): Once the waste container is full or has
been in storage for the maximum allowable time per your institution's policy (often 6-12
months), contact your institution's Environmental Health and Safety (EHS) department to
arrange for a hazardous waste pickup.[3][10]

e Do Not Transport: Do not transport the hazardous waste yourself. Trained EHS personnel
will collect it from your laboratory.[3]

Disposal of Empty Containers
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Empty containers that held pure GB1107 must be managed as hazardous waste unless they
are triple-rinsed.[3]

Rinse the container three times with a suitable solvent (e.g., ethanol or acetone).

Collect the rinsate as halogenated organic liquid waste.[9]

After triple-rinsing, deface or remove the original label.[3]

The container can then be disposed of in the regular laboratory glass or plastic recycling, as
appropriate.

Quantitative Data Summary

The following table summarizes key quantitative data related to the chemical properties and
handling of GB1107. Specific disposal limits are institution-dependent and should be confirmed
with your local EHS office.

Parameter Value Source
Chemical Formula C20H16Cl2F3N304S MedKoo Biosciences[10]
Molecular Weight 522.32 g/mol MedKoo Biosciences[10]

Solubility in DMSO

45 mg/mL (86.15 mM) to 100
mg/mL (191.45 mM)

TargetMol[3], Selleck
Chemicals[4]

Storage (Powder)

-20°C for up to 3 years

TargetMol[3]

Storage (In Solvent)

-80°C for up to 2 years

MedChemExpress[2]

Satellite Accumulation Area
(SAA) Limit

Max. 55 gallons of hazardous

waste

UPenn EHRSJ[10]

SAA Limit (Acutely Toxic
Waste)

Max. 1 quart of liquid or 1 kg of

solid

UPenn EHRS[10]

Experimental Protocols Cited
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This document provides procedural guidance for disposal and does not cite specific
experimental protocols. For in-vivo formulation, a common preparation involves dissolving
GB1107 in a vehicle such as 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline.[3]
Waste generated from such experiments should be disposed of as halogenated organic waste.

Mandatory Visualizations
GB1107 Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of waste containing GB1107.
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Caption: Workflow for the safe disposal of GB1107 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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